N-(2-(1H-imidazo[1,2-b]pyrazol-1-yl)ethyl)-2,5-dimethylfuran-3-carboxamide

• IUPAC Name: N-(2-imidazo[1,2-b]pyrazol-1-ylethyl)-2,5-dimethylfuran-3-carboxamide
• InChI: InChI=1S/C14H16N4O2/c1-10-9-12(11(2)20-10)14(19)15-5-6-17-7-8-18-13(17)3-4-16-18/h3-4,7-9H,5-6H2,1-2H3,(H,15,19)
• InChI Key: JMEXGAAFSCOVIJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(=O)NCCN2C=CN3C2=CC=N3
• Molecular Formula: C14H16N4O2
• Molecular Weight: 272.30 g/mol

Description

“N-(2-(1H-imidazo[1,2-b]pyrazol-1-yl)ethyl)-2,5-dimethylfuran-3-carboxamide” is a complex organic compound. It contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It also contains a pyrazole ring, which is a class of organic compounds with the formula C3H3N2H. The pyrazole ring is a five-membered aromatic heterocycle, characterized by a 1,2-diazole core.

Molecular Structure Analysis

The molecular structure of “N-(2-(1H-imidazo[1,2-b]pyrazol-1-yl)ethyl)-2,5-dimethylfuran-3-carboxamide” is complex, with an imidazole ring and a pyrazole ring as key structural elements. The imidazole ring is known to show two equivalent tautomeric forms due to the presence of a positive charge on either of two nitrogen atoms.

Scientific Research Applications

Heterocyclic Chemistry and Novel Synthesis

The field of heterocyclic chemistry has seen the development of novel synthetic routes and mechanisms for creating complex molecules. For example, Ledenyova et al. (2018) explored the unexpected reaction mechanisms involving pyrazolo[5,1-c][1,2,4]triazine derivatives, revealing insights into nucleophile addition and ring closure processes, which could be relevant to synthesizing compounds similar to "N-(2-(1H-imidazo[1,2-b]pyrazol-1-yl)ethyl)-2,5-dimethylfuran-3-carboxamide" (Ledenyova et al., 2018). Furthermore, Yıldırım et al. (2005) discussed the functionalization reactions of pyrazole derivatives, providing a foundation for understanding how structural modifications could affect the properties and potential applications of similar compounds (Yıldırım et al., 2005).

Biological Activities and Applications

Several studies have investigated the antimicrobial and antituberculosis activities of imidazo[1,2-a]pyridine derivatives, which share a core structural motif with "N-(2-(1H-imidazo[1,2-b]pyrazol-1-yl)ethyl)-2,5-dimethylfuran-3-carboxamide." Lv et al. (2017) and Wu et al. (2016) designed and synthesized novel compounds demonstrating significant activity against drug-sensitive and resistant strains of Mycobacterium tuberculosis, highlighting the potential of these molecular frameworks for developing new antituberculosis agents (Lv et al., 2017), (Wu et al., 2016).